Cas no 603122-81-2 ([4-(methoxycarbonyl)-3-methylphenyl]boronic acid)

• Product Name: [4-(methoxycarbonyl)-3-methylphenyl]boronic acid
• CAS No: 603122-81-2
• MF: C₉H₁₁BO₄
• MW: 193.992243051529
• MDL: MFCD18432535
• CID: 2092784
• PubChem ID: 22171598
• Update Time: 2024-11-04

[4-(methoxycarbonyl)-3-methylphenyl]boronic acid Chemical and Physical Properties

Names and Identifiers

• (4-(Methoxycarbonyl)-3-methylphenyl)boronic acid
• 3-Methyl-4-(methoxycarbonyl)phenylboronic acid
• 4-Methoxycarbonyl-3-methylphenylboronic acid
• [4-(methoxycarbonyl)-3-methylphenyl]boronic acid
• CS-0052984
• SCHEMBL516907
• [3-methyl-4-(methoxycarbonyl)phenyl]boronic acid
• 4-(METHOXYCARBONYL)-3-METHYLPHENYLBORONIC ACID
• SB37886
• MFCD18432535
• (4-(Methoxycarbonyl)-3-methylphenyl)boronicacid
• AMY34494
• EN300-316844
• AKOS024261990
• A869002
• SY097646
• JAVZEYJXDZSLOV-UHFFFAOYSA-N
• (4-methoxycarbonyl-3-methylphenyl)boronic acid
• Z1255506555
• F13728
• 603122-81-2
• AS-47437
• DB-099564

• MDL： MFCD18432535
• Inchi： 1S/C9H11BO4/c1-6-5-7(10(12)13)3-4-8(6)9(11)14-2/h3-5,12-13H,1-2H3
• InChI Key： JAVZEYJXDZSLOV-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC(B(O)O)=CC=1C)=O

Computed Properties

• Exact Mass: 194.07500
• Monoisotopic Mass: 194.075
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.8A^2

Experimental Properties

• PSA: 66.76000
• LogP: -0.53860

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters